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Compound of Interest

Compound Name: 2-Methyldodecane

Cat. No.: B072444

Essential Safety & Handling Guide: 2-
Methyldodecane

This guide provides immediate, essential safety protocols, personal protective equipment
(PPE) recommendations, and operational plans for the handling and disposal of 2-
Methyldodecane in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Physicochemical and Safety Data

A summary of key quantitative data for 2-Methyldodecane is presented below for easy
reference.
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Property Value Source
Molecular Formula Ci3Hzs [1]
Molecular Weight 184.36 g/mol [1][2]
Appearance Liquid [21[31[4]
Boiling Point 103 °C @ 10.5 Torr [2]
Melting Point -26°C [2]
Flash Point 70.6°C [2]
Density 0.7542 g/cm® @ 20°C [2]

- 0.03173 mg/L @ 25°C
Water Solubility (estimated) [2][4]
estimate

. Not classified as hazardous
GHS Classification [1][5]
under GHS

A ic Toxci H411: Toxic to aquatic life with
uatic Toxicit
d Y long lasting effects

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to ensure personal safety when handling 2-Methyldodecane.
The following table outlines the recommended equipment.
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. Specific ]
Protection Type . Rationale
Recommendations

Safety glasses with side-

Eye and Face Protection shields or chemical safety To prevent eye contact.
goggles.[6]

Chemical-resistant gloves
(e.g., PVC, Nitrile), lab coat,
) ] and closed-toe shoes.[6] )
Skin Protection ) ) To prevent skin contact.[6]
Fire/flame resistant and
impervious clothing is also

recommended.[1]

Not typically required under
normal use with adequate
ventilation.[6] If vapors or ]
_ _ To prevent respiratory tract
Respiratory Protection aerosols are generated, a
NIOSH/MSHA approved

respirator is recommended.[1]

[6]

irritation.[6]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for minimizing exposure and
ensuring a safe laboratory environment.

Operational Plan:

» Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.[6] Ensure that eyewash stations and safety showers are readily accessible.[6]

» Handling: Avoid contact with skin and eyes.[1][2] Avoid the formation of dust and aerosols.[1]
[2] Use non-sparking tools to prevent fire caused by electrostatic discharge.[1][2]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][7] Store
away from incompatible materials such as oxidizing agents.[6]
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Disposal Plan:

Waste Disposal: 2-Methyldodecane should be disposed of by removal to a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not
contaminate water, foodstuffs, feed, or seed by storage or disposal.[1] Do not discharge into
sewer systems.[1]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[1] Alternatively, puncture the packaging to render it unusable and
dispose of it in a sanitary landfill.[1]

Emergency Procedures

Immediate and appropriate response to spills or exposure is crucial.
First-Aid Measures:

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[1]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Spill Response:

o Personal Precautions: Evacuate personnel to safe areas.[1] Use personal protective
equipment, including chemical impermeable gloves.[1] Ensure adequate ventilation.[1]

o Containment and Cleaning: Remove all sources of ignition.[1] Use spark-proof tools and
explosion-proof equipment.[1] Collect and arrange for disposal. Keep the chemical in
suitable, closed containers for disposal.[1] Prevent further leakage or spillage if it is safe to
do so.[1]
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Visual Workflow Guides

The following diagrams illustrate the standard operating procedures for handling and
emergency response.

Safe Handling Workflow for 2-Methyldodecane

Preparation

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling in Fume Hood

Store in a Cool, Dry, Dispose via Licensed
Well-Ventilated Area Chemical Waste Contractor

Decontaminate Work Area

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Methyldodecane.
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Emergency Spill Response for 2-Methyldodecane

Evacuate Immediate Area

l

Don Additional PPE
(Respirator, if necessary)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Waste with
Non-Sparking Tools

Dispose of Waste in
Sealed Containers

Decontaminate Spill Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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